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Physicochemical Properties of Foramsulfuron

The following table consolidates key quantitative data relevant to its behavior in drug development and

environmental fate studies.

Property Value Conditions |/ Notes Source

Molecular Weight 452.44 g/mol [1]112]

Melting Point 194.5-199.5 Data range from different sources [1] [2]
°C

Water Solubility 3293 mg/L High solubility at 20°C, pH 7 [1]

Log P (Partition -0.78 Also reported as log Pow: 0.166; indicates low  [1] [2]

Coefficient) lipophilicity

Vapor Pressure No data Stable under recommended storage conditions  [1] [2]
available

Solubility in Organic Solvents
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Foramsulfuron's solubility varies significantly across different organic solvents, which is a critical

consideration for formulation development.

Solvent Solubility (mg/L)
Acetone 1925

Methanol 1660

Ethyl Acetate 362

Heptane 10

Data measured at 20°C [1].

Experimental Protocols for Key Determinations

While the search results do not provide explicit, step-by-step protocols for foramsulfuroen specifically, they

point to standardized methodologies used for these types of analyses.

e Determination of Log P (Octanol-Water Partition Coefficient): The data in the Pesticide Properties
DataBase is classified as verified for regulatory purposes [1]. This strongly implies that the log P
value was determined following internationally recognized standard test guidelines, such as the OECD
Guideline 107 or equivalent. These guidelines typically involve the shake-flask method, where the
compound is partitioned between water-saturated octanol and octanol-saturated water phases, followed

by quantification of the concentration in each phase using a validated method like HPLC-UV.

e General Handling and Analysis: For laboratory handling, supplier safety data sheets recommend
handling the substance to avoid dust formation and using standard personal protective equipment [2].
The availability of foramsulfuron as a certified reference material in acetonitrile solution (1000
pg/ml) suggests that reverse-phase High-Performance Liquid Chromatography (HPLC) with UV

detection is a suitable and standard method for its quantitative analysis in solution [3].
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Herbicide Metabolism Pathway in Plants

Research on herbicide selectivity, including for compounds like foramsulfuron, highlights the critical role

of cytochrome P450 monooxygenases (CYPs) in plant detoxification pathways. The following diagram

illustrates this general metabolic process.
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Plant Herbicide Detoxification via CYP450 and GST Pathways.

This model shows how crops like maize rapidly metabolize herbicides using safener-induced cytochrome

P450 enzymes (CYPs) and glutathione S-transferases (GSTs) for detoxification and sequestration [4] [5].

Key Insights for Research and Development

¢ Formulation Guidance: High water solubility and moderate solubility in acetone/methanol provide a
basis for developing liquid formulations or using solvents for laboratory stock solutions [1].

¢ Environmental and Metabolic Fate: Low log P value suggests low bioaccumulation potential.
Understanding the specific CYP isoforms (e.g., CYP81A9) responsible for metabolism is crucial for
predicting crop selectivity and resistance in weeds [4].

o Data Reliability: The solubility and log P data are verified for regulatory purposes, making them
reliable for environmental modeling and risk assessment [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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